Cas no 25446-98-4 (Methanone, bis[5-(1,1-dimethylethyl)-2-hydroxyphenyl]-)
25446-98-4 structure
Product Name:Methanone, bis[5-(1,1-dimethylethyl)-2-hydroxyphenyl]-
CAS No:25446-98-4
MF:C21H26O3
MW:326.429346561432
CID:238477
PubChem ID:14401508
Update Time:2025-04-19
Methanone, bis[5-(1,1-dimethylethyl)-2-hydroxyphenyl]- Chemical and Physical Properties
Names and Identifiers
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- Methanone, bis[5-(1,1-dimethylethyl)-2-hydroxyphenyl]-
- bis(5-tert-butyl-2-hydroxyphenyl)methanone
- DTXSID80559864
- 25446-98-4
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- Inchi: 1S/C21H26O3/c1-20(2,3)13-7-9-17(22)15(11-13)19(24)16-12-14(21(4,5)6)8-10-18(16)23/h7-12,22-23H,1-6H3
- InChI Key: OHZIFQAUVHDZMI-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1C(C1=C(C=CC(=C1)C(C)(C)C)O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 326.18828
- Monoisotopic Mass: 326.18819469g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
Methanone, bis[5-(1,1-dimethylethyl)-2-hydroxyphenyl]- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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